3-Methyltritriacontane
Description
3-Methyltritriacontane (C₃₄H₇₀) is a branched alkane with a 33-carbon backbone and a methyl group at the third position. It is part of the methylalkane family, characterized by their role in biological systems (e.g., insect cuticular hydrocarbons) and industrial applications due to their hydrophobic properties . The compound has a molecular weight of 467.0 g/mol (calculated) and is structurally related to tritriacontane (C₃₃H₆₈), its straight-chain counterpart, which has a molecular weight of 464.9 g/mol and a melting point of 71.2°C .
Properties
CAS No. |
14167-69-2 |
|---|---|
Molecular Formula |
C34H70 |
Molecular Weight |
478.9 g/mol |
IUPAC Name |
3-methyltritriacontane |
InChI |
InChI=1S/C34H70/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34(3)5-2/h34H,4-33H2,1-3H3 |
InChI Key |
GGSUDEKGRQXJSB-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)CC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)CC |
Synonyms |
3-Methyltritriacontane |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Isomers
Positional Isomerism :
- 2-Methyltritriacontane (C₃₄H₇₀): Exhibits a lower Abraham solvation parameter (L = 33.620) compared to 3-methyltritriacontane (L = 33.745), indicating weaker dispersion interactions . Retention time in gas-liquid chromatography (GLC) is also lower (225.3 vs. 226.0), suggesting reduced polarity .
- 4-Methyltritriacontane (C₃₄H₇₀): Shows intermediate L values (16.566) and retention times (225.0), highlighting the sensitivity of chromatographic behavior to methyl group position .
Biological Prevalence :
this compound is a major component in Bactrocera fruit flies (e.g., 3-methylhentriacontane dominates in B. malaysiae), while structural isomers like 2-methyltritriacontane are less abundant in natural systems .
Homologous Methylalkanes
- 3-Methylhentriacontane (C₃₂H₆₆): A shorter-chain homolog with a methyl group at position 3. Its L value (15.641) and retention time (211.9–217.0) are lower than those of this compound, reflecting increased volatility and reduced hydrophobicity .
- 3-Methylpentatriacontane (C₃₆H₇₄): A longer-chain homolog with higher retention times (238.0 vs. 226.0), demonstrating the impact of chain length on chromatographic retention .
Parent Alkane: Tritriacontane (C₃₃H₆₈)
Tritriacontane lacks methyl branching, resulting in a higher melting point (71.2°C) compared to its branched derivatives. In GLC, it has a higher retention time (229.7) than this compound (226.0), as branching disrupts molecular packing and reduces boiling points .
Research Findings and Data
Chromatographic Behavior
| Compound | Abraham L Solute Descriptor | Retention Time (GLC) |
|---|---|---|
| Tritriacontane | 16.651 | 229.7 |
| This compound | 16.651 | 226.0 |
| 2-Methyltritriacontane | 16.588 | 225.3 |
| 3-Methylhentriacontane | 15.641 | 211.9–217.0 |
Data sourced from Abraham solvation models and GLC experiments .
Physicochemical Properties
- Melting Point : Methyl branching lowers melting points compared to linear alkanes (e.g., tritriacontane at 71.2°C vs. branched derivatives with lower values) .
- Hydrophobicity : Higher L values for this compound (33.745) vs. isomers indicate stronger hydrophobic interactions, relevant for lipid membrane studies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
